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Detection of 3-Oxopropanoic Acid in Aerosols

Location Context of Detection Key Findings/Remarks

Global Marine
Aerosols [1]

Ship-based

circumnavigation

Identified as a component of organic aerosols.

Arctic [1] Aerosol analysis Detected alongside other organic acids.

North Pacific [1] Aerosol analysis Detected alongside other organic acids.

India [1] Aerosol analysis Detected alongside other organic acids.

Tokyo, Japan [1] Urban atmosphere Found in aerosols, indicating presence in both
remote and populated areas.

Analytical Protocol for Detection

The methodology for identifying 3-oxopropanoic acid and related compounds in aerosols is well-

established in atmospheric chemistry research [2]. The workflow involves sample collection, extraction,

derivatization, and analysis.
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Start: Aerosol Sampling

Sample Collection
TSP on quartz fiber filters

Water Extraction
Ultrasonication with pure water

Concentration
Rotary evaporation to near dryness

Derivatization
With BF₃/butanol to form dibutyl esters

Instrumental Analysis
GC or GC/MS separation and quantification

Data: Compound Identification & Quantification

Click to download full resolution via product page

Experimental workflow for aerosol analysis, from sample collection to data acquisition.

The specific steps are as follows:

Sample Collection: Total suspended particles (TSP) are collected onto pre-combusted quartz fiber
filters using a high-volume air sampler [2].

Water Extraction: A portion of the filter is extracted with organic-free pure water using
ultrasonication. The extract is passed through a quartz wool column to remove particles [2].
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Concentration: The aqueous extract is concentrated to near-dryness using a rotary evaporator under

vacuum [2].
Derivatization: The carboxyl groups of the acids are derivatized to dibutyl esters by reacting with a

14% boron trifluoride (BF₃)/n-butanol solution. This step is critical for making the compounds volatile
enough for gas chromatography (GC) analysis [2].

Analysis and Quantification:
The derivatives are dissolved in an organic solvent (e.g., n-hexane) and analyzed by Gas

Chromatography (GC) or Gas Chromatography/Mass Spectrometry (GC/MS) [2].
Compounds are identified by comparing their retention times and mass spectra with those of

authentic standards [2].
Concentrations are corrected for field blanks, which typically account for less than 5% of the

sample values [2].

Atmospheric Role and Formation Pathways

In the atmosphere, 3-oxopropanoic acid is part of a complex web of chemical reactions. It can be formed

through the photo-oxidation of other organic compounds and can also be removed through various processes.
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Simplified atmospheric pathway of 3-oxopropanoic acid, from emission to deposition.

Formation: It is implicated as an intermediate in the heterogeneous photo-oxidation of particle-
phase aromatics, a process that also produces pyruvic acid [3]. This links its atmospheric source to

both biogenic emissions and anthropogenic pollution.
Reactivity: Its high solubility means that once in the atmosphere, wet and dry deposition and
partitioning into the aerosol phase are important sinks, contributing to Secondary Organic
Aerosol (SOA) formation [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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